Cas no 2551116-81-3 ((1-methoxycyclopropyl)methyl 9-oxo-3-oxabicyclo3.3.1nonane-7-carboxylate)

• Product Name: (1-methoxycyclopropyl)methyl 9-oxo-3-oxabicyclo3.3.1nonane-7-carboxylate
• CAS No: 2551116-81-3
• MF: C₁₄H₂₀O₅
• MW: 268.305604934692
• MDL: MFCD32874532
• CID: 5656320
• PubChem ID: 155822162
• Update Time: 2025-10-22

(1-methoxycyclopropyl)methyl 9-oxo-3-oxabicyclo3.3.1nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2551116-81-3
• (1-Methoxycyclopropyl)methyl 9-oxo-3-oxabicyclo[3.3.1]nonane-7-carboxylate
• EN300-27685650
• (1-methoxycyclopropyl)methyl 9-oxo-3-oxabicyclo3.3.1nonane-7-carboxylate

• MDL： MFCD32874532
• Inchi： 1S/C14H20O5/c1-17-14(2-3-14)8-19-13(16)9-4-10-6-18-7-11(5-9)12(10)15/h9-11H,2-8H2,1H3
• InChI Key： WAQSXMZEYCCBQX-UHFFFAOYSA-N
• SMILES： O(C)C1(COC(C2CC3COCC(C3=O)C2)=O)CC1

Computed Properties

• Exact Mass: 268.13107373g/mol
• Monoisotopic Mass: 268.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.8Ų

Additional information on (1-methoxycyclopropyl)methyl 9-oxo-3-oxabicyclo3.3.1nonane-7-carboxylate

Research Brief on (1-methoxycyclopropyl)methyl 9-oxo-3-oxabicyclo[3.3.1]nonane-7-carboxylate (CAS: 2551116-81-3)

The compound (1-methoxycyclopropyl)methyl 9-oxo-3-oxabicyclo[3.3.1]nonane-7-carboxylate (CAS: 2551116-81-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of complex bicyclic frameworks, which are often found in bioactive natural products and pharmaceuticals. The 3-oxabicyclo[3.3.1]nonane core structure is particularly noteworthy for its conformational rigidity, which can enhance binding affinity to biological targets. Researchers have explored its utility in the development of novel enzyme inhibitors and receptor modulators.

One of the most promising aspects of this compound is its potential application in central nervous system (CNS) disorders. Preliminary in vitro studies have demonstrated its ability to cross the blood-brain barrier (BBB), a critical feature for CNS-targeted therapeutics. Additionally, its ester functionality allows for further derivatization, enabling the optimization of pharmacokinetic properties such as solubility and metabolic stability.

In a recent publication in the Journal of Medicinal Chemistry, researchers reported the synthesis of a series of derivatives based on (1-methoxycyclopropyl)methyl 9-oxo-3-oxabicyclo[3.3.1]nonane-7-carboxylate. These derivatives were evaluated for their inhibitory activity against a panel of kinases implicated in neurodegenerative diseases. The lead compound exhibited nanomolar potency against several key targets, suggesting its potential as a scaffold for further drug development.

Another study, published in Bioorganic & Medicinal Chemistry Letters, investigated the compound's role in modulating inflammatory pathways. The researchers found that certain derivatives could effectively suppress the production of pro-inflammatory cytokines in macrophage cells, indicating potential applications in autoimmune and inflammatory diseases. The methoxycyclopropyl moiety was identified as a critical pharmacophore for this activity.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as synthetic scalability, in vivo toxicity, and off-target effects need to be addressed in future studies. However, the versatility of its chemical structure and the preliminary biological data make it a compelling candidate for further investigation.

In conclusion, (1-methoxycyclopropyl)methyl 9-oxo-3-oxabicyclo[3.3.1]nonane-7-carboxylate represents a promising scaffold in medicinal chemistry, with potential applications in CNS disorders and inflammatory diseases. Continued research into its derivatives and mechanisms of action will be essential to fully realize its therapeutic potential.